Cas no 2228803-77-6 (methyl2-methyl-4-(1H-1,2,3,4-tetrazol-1-yl)butan-2-ylamine)

• Product Name: methyl2-methyl-4-(1H-1,2,3,4-tetrazol-1-yl)butan-2-ylamine
• CAS No: 2228803-77-6
• MF: C₇H₁₅N₅
• MW: 169.227500200272
• CID: 6396399
• PubChem ID: 165866097
• Update Time: 2025-06-22

methyl2-methyl-4-(1H-1,2,3,4-tetrazol-1-yl)butan-2-ylamine Chemical and Physical Properties

Names and Identifiers

• methyl2-methyl-4-(1H-1,2,3,4-tetrazol-1-yl)butan-2-ylamine
• methyl[2-methyl-4-(1H-1,2,3,4-tetrazol-1-yl)butan-2-yl]amine
• EN300-1733069
• 2228803-77-6

• Inchi： 1S/C7H15N5/c1-7(2,8-3)4-5-12-6-9-10-11-12/h6,8H,4-5H2,1-3H3
• InChI Key： VJBCGJOVZFJAGI-UHFFFAOYSA-N
• SMILES： N(C)C(C)(C)CCN1C=NN=N1

Computed Properties

• Exact Mass: 169.13274550g/mol
• Monoisotopic Mass: 169.13274550g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 55.6Ų

Additional information on methyl2-methyl-4-(1H-1,2,3,4-tetrazol-1-yl)butan-2-ylamine

Introduction to Methyl 2-methyl-4-(1H-1,2,3,4-tetrazol-1-yl)butan-2-ylamine (CAS No. 2228803-77-6)

Methyl 2-methyl-4-(1H-1,2,3,4-tetrazol-1-yl)butan-2-ylamine, identified by its CAS number 2228803-77-6, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural features and potential applications in drug development. The presence of a tetrazole ring and a butylamine side chain makes it a promising candidate for further investigation in various therapeutic areas.

The compound's structure consists of a methyl group attached to a butan-2-yl chain, which is further functionalized with a tetrazole moiety at the 4-position. This specific arrangement of functional groups contributes to its distinct chemical properties and reactivity. The tetrazole ring is known for its ability to act as a bioisostere for other heterocyclic compounds, often enhancing binding affinity and selectivity in biological systems.

In recent years, there has been growing interest in the development of novel compounds incorporating tetrazole derivatives due to their diverse pharmacological activities. Studies have shown that tetrazole-containing molecules can exhibit antimicrobial, anti-inflammatory, and antitumor properties. The compound Methyl 2-methyl-4-(1H-1,2,3,4-tetrazol-1-yl)butan-2-ylamine is being explored for its potential in these areas, particularly in the context of designing new therapeutic agents.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The combination of the butylamine group and the tetrazole ring provides multiple sites for chemical modification, allowing researchers to fine-tune its properties for specific applications. This flexibility makes it an attractive candidate for medicinal chemists looking to develop new molecules with improved pharmacokinetic profiles and reduced side effects.

Recent advancements in computational chemistry have also facilitated the study of this compound. Molecular modeling techniques have been used to predict the binding interactions of Methyl 2-methyl-4-(1H-1,2,3,4-tetrazol-1-yl)butan-2-ylamine with various biological targets. These studies have provided valuable insights into its potential mechanisms of action and have helped guide the design of more effective derivatives.

The synthesis of this compound has been optimized to ensure high yield and purity, making it feasible for large-scale production and further research. Modern synthetic methodologies have enabled the efficient construction of its complex structure, highlighting the progress made in synthetic organic chemistry over recent decades.

Investigations into the biological activity of Methyl 2-methyl-4-(1H-1,2,3,4-tetrazol-1-yl)butan-2-ylamine are ongoing in several research laboratories. Preliminary studies have shown promising results in vitro, suggesting that it may possess significant therapeutic potential. These findings are encouraging and warrant further exploration to fully understand its biological effects and clinical applications.

The compound's unique structural features also make it an interesting subject for mechanistic studies. Understanding how it interacts with biological targets at the molecular level can provide crucial insights into its mode of action and help identify potential off-target effects. Such information is essential for developing safe and effective drugs.

In conclusion, Methyl 2-methyl-4-(1H-1,2,3,4-tetrazol-1-yb)butan--ylamine (CAS No. 2228803--77--6) represents a promising avenue for drug discovery due to its unique structure and potential biological activities. Further research is needed to fully elucidate its therapeutic potential and optimize its properties for clinical use. The continued exploration of this compound will contribute significantly to the advancement of pharmaceutical science.